Cas no 1792-42-3 (1H-Naphth[1,2-d]imidazole,2-methyl-)

• Product Name: 1H-Naphth[1,2-d]imidazole,2-methyl-
• CAS No: 1792-42-3
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 118082
• PubChem ID: 12328393
• Update Time: 2025-04-18

1H-Naphth[1,2-d]imidazole,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Naphth[1,2-d]imidazole,2-methyl-
• 2-methyl-1H-Naphth[1,2-d]imidazole
• 1H-Naphth[1,2-d]imidazole,2-methyl-(7CI,8CI,9CI)
• 2-Methyl-1(3)H-naphth[1,2-d]imidazol
• 2-methyl-1(3)H-naphth[1,2-d]imidazole
• 2-methyl-1(3)H-naphtho[1,2-d]imidazole
• 2-Methyl-naphth-1',2':4,5-imidazol
• 1792-42-3
• 2-Methyl-1H-naphtho[1,2-d]imidazole
• SCHEMBL3053176
• VTDHPZQPVRNKHZ-UHFFFAOYSA-N
• SCHEMBL10644678
• FT-0765079
• 2-methyl-3H-benzo[e]benzimidazole
• AKOS006290803
• methylnaphth[1,2-d]imidazole
• 1H-NAPHTH[1,2-D]IMIDAZOLE, 2-METHYL-

• Inchi： 1S/C12H10N2/c1-8-13-11-7-6-9-4-2-3-5-10(9)12(11)14-8/h2-7H,1H3,(H,13,14)
• InChI Key： VTDHPZQPVRNKHZ-UHFFFAOYSA-N
• SMILES： N1C(C)=NC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 182.08400
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 3.02450